Cas no 4415-87-6 (1,2,3,4-cyclobutanetetracarboxylic dianhydride)

1,2,3,4-cyclobutanetetracarboxylic dianhydride Properties

Names and Identifiers

• Cyclobutane-1,2,3,4-tetracarboxylic dianhydride
• 1,2,3,4-Cyclobutanetetracarboxylic Dianhydride
• 1,2,3,4-Cyclobutanetetracarboxylic Dianhydride (purified by sublimation)
• Cyclobuta[1,2-c:3,4-c']difuran-1,3,4,6(3aH,3bH,6aH,6bH)-tetraone
• 1,2,3,4-cyclobutanetetracarboxylic acid dianhydride
• 1,2,3,4-cyclobutantetracarboxylic acid dianhydride
• Cyclobutane-1,2,3,4-Tetr
• Cyclobutane-1,2,3,4-tetracarboxylic
• Cyclobutanetetracarboxylic acid dianhydride
• Cyclobutanetetracarboxylic dianhydride
• Maleic anhydride cyclic dimer
• Maleic anhydride cyclic dimer.
• 1,2,3,4-Cyclobutanetetracarboxylic1,2:3,4-dianhydride (7CI,8CI)
• 1,2,3,4-Cyclobutanetetracarboxylic dianhydride(6CI)
• Cyclobuta[1,2-c:3,4-c']difurantetrone, tetrahydro- (9CI)
• Cyclobutane-1,2,3,4-tetracarboxylic acid dianhydride
• Cyclobutanetetracarboxylicdianhydride
• 1,2,3,4-Cyclobutanetetracarboxylic dianhydride
• cyclobutane 1,2,3,4 tetracarboxylic dianhydride
• SCHEMBL15935546
• SY052046
• MFCD00004944
• 4,9-dioxatricyclo[5.3.0.02,6]decane-3,5,8,10-tetrone
• SB12369
• FT-0656925
• P1DOQ7P28N
• SCHEMBL16923832
• Cyclobutane-1,2,3,4-tetracarboxylicdianhydride
• AKOS016002261
• AC-27385
• CS-0155477
• Cyclobutane-1,2,3,4-tetracarboxylic dianhydride, >=94%
• F16269
• NS00031399
• SCHEMBL17918621
• NSC-131455
• Tetrahydrocyclobuta(1,2-c:3,4-c')difuran-1,3,4,6-tetraone
• 4,9-dioxatricyclo[5.3.0.0,decane-3,5,8,10-tetrone
• 4411-19-2
• 1,2,3,4-Cyclobutanetetracarboxylic1,2,3,4-dianhydride (CBDA)
• 4415-87-6
• YGYCECQIOXZODZ-UHFFFAOYSA-N
• C2842
• Tetrahydro-2,5-dioxa-cyclobutadicyclopentene-1,3,4,6-tetraone
• NSC131455
• METHYL4-CHLORO-6-OXO-1-[3-(TRIFLUOROMETHYL)PHENYL]-1,6-DIHYDRO-3-PYRIDAZINECARBOXYLATE
• SCHEMBL17916071
• 1,2,3,4-cyclobutane tetracarboxylic dianhydride
• AS-47820
• EINECS 224-577-5
• C2262
• SCHEMBL17456225
• AMY2669
• Cyclobuta(1,2-c:3,4-c')difuran-1,3,4,6-tetrone, tetrahydro-
• 1,2,3,4-Cyclobutanetetracarboxylic dianhydride treated BSA
• DTXSID00196058
• SCHEMBL112827
• UNII-P1DOQ7P28N
• 4,9-dioxatricyclo[5.3.0.0(2),]decane-3,5,8,10-tetrone
• >98%(T)
• 4,9-DIOXATRICYCLO[5.3.0.0(2),?]DECANE-3,5,8,10-TETRONE
• +Expand

• MDL： MFCD00004944
• InChIKey： YGYCECQIOXZODZ-UHFFFAOYSA-N
• Inchi： 1S/C8H4O6/c9-5-1-2(6(10)13-5)4-3(1)7(11)14-8(4)12/h1-4H
• SMILES： C12C(C3C1C(=O)OC3=O)C(=O)OC2=O

Computed Properties

• Exact Mass: 196.00100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 0
• Monoisotopic Mass: 196.001
• Heavy Atom Count: 14
• Complexity: 323
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.2
• Tautomer Count: 7
• Surface Charge: 0
• Topological Polar Surface Area: 86.7A^2

Experimental Properties

• LogP: -1.36840
• PSA: 86.74000
• Refractive Index: 1.598
• Boiling Point: 545.3°Cat760mmHg
• Melting Point: 285°C(lit.)
• Flash Point: 253.7°C
• Color/Form: White powder
• Solubility: Uncertain
• Density: 1.823

1,2,3,4-cyclobutanetetracarboxylic dianhydride Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S26; S36
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36/37/38
• Hazard Level：8
• Dangerous goods sign： Xi
• Hazardous Material transportation number：1759
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• PackingGroup：III
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：8
• FLUKA BRAND F CODES：9-21

1,2,3,4-cyclobutanetetracarboxylic dianhydride Customs Data

• HS CODE：2932190090
• Customs Data：

  China Customs Code:

  2932190090

  Overview:

  2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Related Categories

• Material Chemicals High Polymer Materials